Cas no 1862132-10-2 (1-[(Oxan-3-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(Oxan-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1862132-10-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5705501
• PubChem ID: 130950707
• Update Time: 2023-10-15

1-[(Oxan-3-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1862132-10-2
• 1-[(Oxan-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1109632
• 1-(Oxan-3-ylmethyl)-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[(tetrahydro-2H-pyran-3-yl)methyl]-

• Inchi： 1S/C8H14N4O/c9-8-10-6-12(11-8)4-7-2-1-3-13-5-7/h6-7H,1-5H2,(H2,9,11)
• InChI Key： QUDGDPUDBOKMPX-UHFFFAOYSA-N
• SMILES： O1CCCC(CN2C=NC(N)=N2)C1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 389.4±34.0 °C(Predicted)
• pka: 4.73±0.12(Predicted)